2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide, also known as DMAA or 1,3-dimethylamylamine, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. DMAA has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. In
Mechanism of Action
2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide works by stimulating the release of norepinephrine, a neurotransmitter that increases heart rate and blood pressure. It also works as a vasoconstrictor, narrowing blood vessels and increasing blood flow to the muscles. 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide has been shown to increase focus and energy levels, making it a popular ingredient in pre-workout supplements.
Biochemical and Physiological Effects
2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide has been shown to increase heart rate, blood pressure, and respiratory rate. It has also been shown to increase energy levels and improve focus. However, 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide can also have negative effects on the body, including increasing the risk of heart attack, stroke, and other cardiovascular problems. It can also cause nausea, vomiting, and other gastrointestinal problems.
Advantages and Limitations for Lab Experiments
2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide has several advantages for use in lab experiments, including its ability to stimulate the release of norepinephrine and increase energy levels. However, its potential negative effects on the body make it a controversial substance for use in research.
Future Directions
Future research on 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide could focus on its potential use in the treatment of ADHD, obesity, and asthma. It could also focus on developing safer and more effective methods for synthesizing 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide, as well as exploring alternative compounds with similar effects. Additionally, further research could be conducted to better understand the long-term effects of 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide on the body and to develop guidelines for safe use.
Synthesis Methods
2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide can be synthesized using a variety of methods, including the reaction of 4-methyl-2,4-dinitrophenol with 3-methoxybenzylamine, followed by reduction with sodium borohydride. Another method involves the reaction of 2,4-dimethylphenol with 3-methoxybenzylamine, followed by acetylation with acetic anhydride. The yield of 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide using these methods ranges from 20-70%.
Scientific Research Applications
2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide has been used in scientific research as a stimulant and vasoconstrictor. It has been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD), as well as for its potential use as a performance-enhancing drug in sports. 2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide has also been studied for its potential use in the treatment of obesity and as a bronchodilator for the treatment of asthma.
properties
IUPAC Name |
2-(2,4-dimethylphenoxy)-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-12-7-8-16(13(2)9-12)21-11-17(19)18-14-5-4-6-15(10-14)20-3/h4-10H,11H2,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVABVJJFKWGGGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=CC(=CC=C2)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
420828-09-7 |
Source
|
Record name | 2-(2,4-DIMETHYLPHENOXY)-N-(3-METHOXYPHENYL)ACETAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.